Cas no 183737-04-4 (N2-Dimethylformamidine-2'-O-methyl-guanosine)

• Product Name: N2-Dimethylformamidine-2'-O-methyl-guanosine
• CAS No: 183737-04-4
• MF: C₁₄H₂₀N₆O₅
• MW: 352.345802307129
• CID: 2950817
• PubChem ID: 136119103
• Update Time: 2025-10-29

N2-Dimethylformamidine-2'-O-methyl-guanosine Chemical and Physical Properties

Names and Identifiers

• Guanosine, N-[(diMethylaMino)Methylene]-2'-O-Methyl-
• N2-DIMETHYLFORMAMIDINE-2'-O-METHYL-GUANOSINE
• N2-DMF-2'-O-methylguanosine
• HG1304
• N-(Dimethylaminomethylene)-2'-O-methylguanosine
• Guanosine, N-[(diMethylaMino)Methylene]-2/'-O-Methyl-
• AC-32178
• 183737-04-4
• N'-[9-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-6-oxo-1H-purin-2-yl]-N,N-dimethylmethanimidamide
• SCHEMBL7708715
• N2-Dimethylformamidine-2'-O-methyl-guanosine

• Inchi： 1S/C14H20N6O5/c1-19(2)5-16-14-17-11-8(12(23)18-14)15-6-20(11)13-10(24-3)9(22)7(4-21)25-13/h5-7,9-10,13,21-22H,4H2,1-3H3,(H,17,18,23)/t7-,9-,10-,13-/m1/s1
• InChI Key： KDQQTCFKBCWYFL-QYVSTXNMSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(NC(N=CN(C)C)=NC1=2)=O)OC)O

Computed Properties

• Exact Mass: 352.14951776g/mol
• Monoisotopic Mass: 352.14951776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 134

Additional information on N2-Dimethylformamidine-2'-O-methyl-guanosine

Comprehensive Overview of N2-Dimethylformamidine-2'-O-methyl-guanosine (CAS No. 183737-04-4): Structure, Applications, and Research Insights

N2-Dimethylformamidine-2'-O-methyl-guanosine (CAS No. 183737-04-4) is a chemically modified nucleoside derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, characterized by its dimethylformamidine and 2'-O-methyl modifications, plays a pivotal role in RNA therapeutics, antiviral drug development, and epigenetics studies. Its unique structure enhances stability and binding affinity, making it a valuable tool for scientists exploring gene silencing, mRNA vaccines, and small-molecule inhibitors.

The growing interest in RNA-based therapeutics has propelled research into modified nucleosides like N2-Dimethylformamidine-2'-O-methyl-guanosine. With the rise of personalized medicine and CRISPR technologies, this compound is often discussed in the context of improving oligonucleotide stability and delivery efficiency. Researchers frequently search for its synthesis methods, biological activity, and potential applications in treating viral infections or genetic disorders.

From a structural perspective, the 2'-O-methyl modification in N2-Dimethylformamidine-2'-O-methyl-guanosine confers resistance to nuclease degradation, a critical feature for therapeutic RNA applications. Meanwhile, the dimethylformamidine group enhances interactions with target molecules, which is particularly relevant for antisense oligonucleotides and siRNA delivery systems. These properties align with current trends in drug discovery, where optimizing pharmacokinetics and reducing off-target effects are paramount.

In the context of cancer research, N2-Dimethylformamidine-2'-O-methyl-guanosine has been explored for its potential to modulate gene expression pathways. Its ability to integrate into mRNA sequences without disrupting translational fidelity makes it a candidate for precision oncology strategies. Additionally, its role in epitranscriptomics—a rapidly evolving field—highlights its relevance in understanding post-transcriptional regulation and RNA modifications.

The compound’s CAS No. 183737-04-4 is frequently queried in chemical databases and patent literature, reflecting its commercial and academic significance. Recent studies have also investigated its utility in next-generation sequencing (NGS) workflows, particularly for enhancing RNA-seq accuracy. As the demand for high-throughput screening and biomarker discovery grows, N2-Dimethylformamidine-2'-O-methyl-guanosine continues to be a focal point for innovation.

Environmental and sustainability-driven research has further examined the compound’s green synthesis potential, aligning with global efforts to reduce chemical waste in pharmaceutical production. Researchers are actively exploring catalytic methods and solvent-free reactions to streamline its manufacturing, addressing both cost and ecological concerns.

In summary, N2-Dimethylformamidine-2'-O-methyl-guanosine (CAS No. 183737-04-4) represents a versatile and scientifically impactful molecule. Its applications span therapeutic development, genomic engineering, and diagnostic technologies, making it a cornerstone of modern life sciences. As interdisciplinary research advances, this compound is poised to remain at the forefront of biomedical innovation.